Cas no 1820-99-1 (5,5'-Thiodisalicylic Acid)

• Product Name: 5,5'-Thiodisalicylic Acid
• CAS No: 1820-99-1
• MF: C₁₄H₁₀O₆S
• MW: 306.290603160858
• CID: 118117
• PubChem ID: 87576198
• Update Time: 2025-04-18

5,5'-Thiodisalicylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,5'-Thiodisalicylic Acid
• 5-(3-carboxy-4-hydroxyphenyl)sulfanyl-2-hydroxybenzoic acid
• 6,6'-Dihydroxy-3,3'-sulfandiyl-di-benzoesaeure
• 6,6'-dihydroxy-3,3'-sulfanediyl-di-benzoic acid
• 6.6'-Dihydroxy-3.3'-thio-dibenzoesaeure
• Salicylic acid der.
• Thiodisalicylic acid
• 5,5'-Thiobis(2-hydroxybenzoic acid)
• Benzoic acid, 3,3'-thiobis[6-hydroxy-
• Benzoic acid, 3,3'-thiobis(6-hydroxy-
• 5,5-thiodisalicylic acid
• 5,5'-ThiodisalicylicAcid
• DWMJRSPNFCPIQN-UHFFFAOYSA-
• DWMJRSPNFCPIQN-UHFFFAOYSA-N
• 5,5'-Thiodisalicylic Acid, >/=98%
• T0208
• SCHEMBL341888
• InChI=1/C14H10O6S/c15-11-3-1-7(5-9(11)13(17)18)21-8-2-4-12(16)10(6-8)14(19)20/h1-6,15-16H,(H,17,18)(H,19,20)
• AS-63182
• 5,5-THIODISALICYLICACID
• DTXSID1061996
• D92319
• 5-(3-carboxy-4-hydroxy-phenyl)sulfanyl-2-hydroxy-benzoic acid
• J-011654
• AKOS015856713
• 1820-99-1
• 5-[(3-carboxy-4-hydroxyphenyl)sulfanyl]-2-hydroxybenzoic acid
• MFCD00020264
• DB-229261
• 5,5''-Thiodisalicylic Acid

• MDL： MFCD00020264
• Inchi： 1S/C14H10O6S/c15-11-3-1-7(5-9(11)13(17)18)21-8-2-4-12(16)10(6-8)14(19)20/h1-6,15-16H,(H,17,18)(H,19,20)
• InChI Key： DWMJRSPNFCPIQN-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(C(=O)O)=C1)O)C1=CC=C(C(C(=O)O)=C1)O

Computed Properties

• Exact Mass: 306.02000
• Monoisotopic Mass: 306.019809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 3.4
• Topological Polar Surface Area: 140

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 645.5±55.0 °C at 760 mmHg
• Flash Point: 344.2±31.5 °C
• Refractive Index: 1.778
• PSA: 140.36000
• LogP: 2.64540
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

5,5'-Thiodisalicylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better